Cas no 1178063-18-7 ((2-NITROTHIOPHEN-3-YL)HYDRAZINE)

• Product Name: (2-NITROTHIOPHEN-3-YL)HYDRAZINE
• CAS No: 1178063-18-7
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• MDL: MFCD12767173
• CID: 5242742
• Update Time: 2025-10-31

(2-NITROTHIOPHEN-3-YL)HYDRAZINE Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2-nitro-3-thienyl)-
• (2-NITROTHIOPHEN-3-YL)HYDRAZINE

• MDL： MFCD12767173
• Inchi： 1S/C4H5N3O2S/c5-6-3-1-2-10-4(3)7(8)9/h1-2,6H,5H2
• InChI Key： ZGVGRPCPLLJZML-UHFFFAOYSA-N
• SMILES： N(C1C=CSC=1[N+]([O-])=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on (2-NITROTHIOPHEN-3-YL)HYDRAZINE

Introduction to (2-Nitrothiophen-3-yl)hydrazine (CAS No. 1178063-18-7)

(2-Nitrothiophen-3-yl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1178063-18-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative combines the structural features of thiophene with a nitro and hydrazine substituent, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The compound belongs to the class of nitroaromatic thiophenes, which have garnered considerable attention due to their unique reactivity and biological properties. The presence of both the nitro group and the hydrazine moiety imparts distinct chemical characteristics, enabling its use in a wide array of chemical transformations. These transformations are particularly relevant in the development of novel pharmaceuticals, agrochemicals, and materials science applications.

In recent years, there has been growing interest in exploring the pharmacological potential of (2-Nitrothiophen-3-yl)hydrazine. Researchers have been investigating its role as a precursor in synthesizing bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in the molecule can be further functionalized through reduction or condensation reactions, leading to the formation of valuable intermediates that are crucial in drug discovery.

One of the most compelling aspects of (2-Nitrothiophen-3-yl)hydrazine is its ability to participate in various organic reactions, including nucleophilic aromatic substitution, cyclization, and coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high efficacy in therapeutic agents. The hydrazine moiety, in particular, is known for its reactivity with carbonyl compounds, leading to the formation of hydrazones—a class of compounds that have shown promise in medicinal chemistry.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their structural diversity and biological activity. (2-Nitrothiophen-3-yl)hydrazine has been studied as a scaffold for developing novel antiviral agents. The combination of the nitro and hydrazine groups provides a platform for designing molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. This has been particularly relevant in the context of emerging infectious diseases where rapid development of antiviral drugs is essential.

The synthesis of (2-Nitrothiophen-3-yl)hydrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the nitration of thiophene derivatives followed by functional group transformations to introduce the hydrazine moiety. Advances in catalytic methods have improved the efficiency of these synthetic pathways, making it more feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, (2-Nitrothiophen-3-yl)hydrazine has found utility in materials science. Its ability to form coordination complexes with metal ions has been explored for developing novel catalysts and luminescent materials. These complexes exhibit unique electronic and optical properties that make them attractive for applications in photovoltaics, sensors, and display technologies.

The safety profile of (2-Nitrothiophen-3-yl)hydrazine is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment such as gloves, goggles, and lab coats should be used when working with this compound to minimize any potential health risks.

Future research directions for (2-Nitrothiophen-3-yl)hydrazine include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with nanoparticles has opened up possibilities for targeted drug delivery solutions. By incorporating this molecule into polymeric or lipid-based nanoparticles, researchers aim to enhance drug solubility and bioavailability while reducing side effects.

In conclusion, (2-Nitrothiophen-3-yl)hydrazine (CAS No. 1178063-18-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and nanotechnology. Its unique structural features enable diverse chemical transformations that are crucial for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.